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Compound of Interest

Compound Name: Calcium di(octacosanoate)
CAS No.: 52258-47-6
Cat. No.: B1623219
Get Quote
. J

Executive Summary & Chemical Profile

Calcium di(octacosanoate) (also known as Calcium Montanate) is the calcium salt of
octacosanoic acid (

).[1] Unlike shorter-chain analogs (e.g., Calcium Octoate, C8), which can be acute irritants, this
C28-chain molecule is a high-molecular-weight, waxy solid characterized by extreme
hydrophobicity and chemical inertness.

While generally classified as low-toxicity, its disposal poses specific operational challenges
often overlooked in standard safety data sheets (SDS). The primary risks are not toxicological,
but infrastructural (plumbing occlusion) and physical (combustible dust).

Chemical Identification Table
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Parameter Data Operational Implication
Chemical Name Calcium di(octacosanoate) Calcium salt of Montanic Acid
CAS Number 52258-47-6 Use for waste manifesting
High carbon content = High
Formula - o ]
calorific value for incineration
) White/Off-white Powder or ) ]
Physical State Potential for dust generation
Flakes
DO NOT FLUSH. Will
Solubility (Water) Negligible (< 0.1 mg/L) precipitate and clog drains
immediately.[1][2]
N ) Soluble in hot non-polar Requires organic solvent for
Solubility (Organic) ]
solvents (e.g., Xylene) cleaning glassware.

Hazard Assessment & Pre-Disposal Handling[3]
The "Sewer-Safe" Misconception

A common error in research labs is assuming "Low Toxicity" equals "Drain Safe." Why this fails:
Calcium di(octacosanoate) functions as a metallic soap. When introduced to an aqueous
environment, the calcium ion binds the two C28 fatty acid chains into a rigid, insoluble matrix.
In a drainage system, this does not dissolve; it agglomerates with other lipids to form "soap
scum" concretions that require mechanical removal.

Combustible Dust Warning

Like Calcium Stearate, Calcium di(octacosanoate) in fine powder form can form explosive
dust clouds if suspended in air in high concentrations.

e Threshold: Avoid generating dust clouds > 30 g/m3.

o Control: Use local exhaust ventilation (fume hood) when transferring large quantities (>
500g).

Recommended PPE[4][5][6][7]
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¢ Gloves: Nitrile (Standard 4-mil). The compound is lipophilic but not permeating.

e Respiratory: N95 mask if handling open powder outside a fume hood to prevent nuisance
dust inhalation.

+ Eyes: Safety glasses with side shields.[3]

Operational Disposal Protocol

This protocol ensures compliance with RCRA (USA) and REACH (EU) standards for solid
chemical waste.

Workflow Visualization: Waste Stream Decision Tree

Waste Generation:

Calcium di(octacosanoate)

Is the waste
Solid or Liquid?

Dry Powder \ Solution

Solid (Powder/Wipes) Liquid (Dissolved in Solvent)
Containerize: Containerize:
HDPE Wide-Mouth Jar Solvent Waste Carboy
Labeling:

'Non-Hazardous Chemical Waste'
(Unless solvent is hazardous)

Final Disposal Method:

High-Temperature Incineration
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Figure 1: Logic flow for determining the correct waste stream based on the physical state of the
material.

Step-by-Step Procedure
Phase 1: Collection & Segregation

e Solids: Collect pure powder, contaminated weighing boats, and dry wipes in a wide-mouth
HDPE jar.

o Why HDPE? It is impact-resistant and chemically compatible with fatty acid salts.

o Liquids: If the calcium salt is dissolved in a solvent (e.g., hexane, toluene), the waste profile
is dictated by the solvent, not the salt. Discard into the "Flammable Organic Solvent" stream.

e Segregation: Do not mix with strong oxidizers (e.g., perchlorates, nitrates). The fatty acid
chains act as a fuel source and can react exothermically with oxidizers.

Phase 2: Labeling

Even if considered "non-regulated” by DOT standards, laboratory safety protocols require
explicit labeling.

o Label Text: "Waste Calcium Di(octacosanoate)”

o Hazard Checkbox: Mark "None" or "Irritant” (depending on local EHS strictness regarding
dusts).

o Constituents: List "Calcium Montanate / Octacosanoic Acid Salt."[1]

Phase 3: Spill Cleanup (Dry vs. Wet)

CRITICAL: Do not use water to clean up a powder spill. It will create a slippery, hydrophobic
smear that is difficult to remove.
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Figure 2: Cleanup workflow emphasizing dry recovery methods to prevent slip hazards.
e Sweep/Vacuum: Use a brush and dustpan or a HEPA vacuum for the bulk powder.

e Solvent Wipe: Wet a paper towel with Isopropyl Alcohol (IPA) or Ethanol to wipe the surface.
The alcohol helps solvate the waxy residue that water cannot touch.

o Wash: Only use soap and water after the visible solid is removed.

Regulatory Compliance & Final Disposition
US Regulations (RCRA)

Under the Resource Conservation and Recovery Act (RCRA), Calcium Di(octacosanoate) is
not a P-listed or U-listed hazardous waste [1]. However, it falls under the "General Chemical
Waste" category.

o Classification: Non-RCRA Regulated Solid (unless contaminated with solvents).

e Generator Status: Counts toward total waste volume but does not trigger acute hazardous
waste thresholds.

European Regulations (REACH/CLP)

e EC Number: 257-794-9[1][2][4]
» Status: Generally considered not persistent, bioaccumulative, and toxic (PBT) [2].

¢ Disposal Code (EWC): 07 01 99 (Wastes not otherwise specified).
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The Ultimate Fate: Incineration

The preferred disposal method for long-chain fatty acid salts is incineration.

e Mechanism: High-temperature combustion converts the octacosanoate chain (
) into
and water.

e Residue: The calcium component remains as Calcium Oxide/Carbonate ash, which is
captured by the incinerator's scrubbing systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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